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Compound of Interest

Compound Name:
5-Bromo-N-methylpyridine-3-

sulfonamide

Cat. No.: B575614 Get Quote

For laboratory professionals engaged in research and development, the responsible

management and disposal of chemical waste is a cornerstone of a safe and compliant

operational environment. This document provides a detailed, step-by-step guide for the proper

disposal of 5-Bromo-N-methylpyridine-3-sulfonamide, ensuring the safety of personnel and

the protection of the environment.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 5-Bromo-N-methylpyridine-3-sulfonamide is

not readily available, data from structurally similar compounds, such as other brominated

pyridine derivatives, indicate a consistent hazard profile. This substance should be handled

with care, assuming it possesses similar toxicological properties.

Key Hazard Classifications (Based on Analogous Compounds)
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Hazard Statement Description GHS Classification

H302 Harmful if swallowed
Acute Toxicity, Oral (Category

4)[1][2]

H315 Causes skin irritation
Skin Corrosion/Irritation

(Category 2)[2][3][4]

H319 Causes serious eye irritation
Serious Eye Damage/Eye

Irritation (Category 2A)[2][3][4]

H335 May cause respiratory irritation

Specific target organ toxicity

(single exposure), Respiratory

system (Category 3)[2][3]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE is mandatory when handling 5-Bromo-N-
methylpyridine-3-sulfonamide:

Gloves: Chemically resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or chemical safety goggles.[5][6]

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: In situations where dust may be generated, a NIOSH-approved

respirator is recommended.[6]

Step-by-Step Disposal Protocol
The proper disposal of 5-Bromo-N-methylpyridine-3-sulfonamide is a critical procedure that

must be followed to ensure regulatory compliance and safety.

1.0 Waste Segregation and Collection

1.1. Designate a Waste Container: Utilize a dedicated, leak-proof hazardous waste container

made of a compatible material, such as high-density polyethylene.[6][7]
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1.2. Labeling: The container must be clearly and accurately labeled with "Hazardous Waste,"

the full chemical name "5-Bromo-N-methylpyridine-3-sulfonamide," and the associated

hazard pictograms (e.g., irritant, harmful).[5][7]

1.3. Waste Collection:

Carefully place any unused or unwanted 5-Bromo-N-methylpyridine-3-sulfonamide into
the designated container.
Contaminated materials, including weighing boats, pipette tips, and gloves, must also be
disposed of in this container.[6]
Avoid generating dust during transfer. If cleaning up a spill, gently sweep the solid material
and place it in the waste container.[6]

2.0 Storage of Chemical Waste

2.1. Secure Containment: Keep the hazardous waste container tightly sealed when not in use

to prevent the release of vapors.[5][7]

2.2. Designated Storage Area: Store the sealed container in a designated and well-ventilated

satellite accumulation area. This area should be away from incompatible materials, such as

strong oxidizing agents.[5][6]

2.3. Regulatory Compliance: Adhere to institutional and local regulations regarding the

maximum volume of hazardous waste that can be stored in a laboratory and the designated

time limits for accumulation.[5]

3.0 Final Disposal

3.1. Professional Disposal Service: The final disposal of 5-Bromo-N-methylpyridine-3-
sulfonamide must be carried out by a licensed environmental waste management company.[6]

[7]

3.2. Prohibited Disposal Methods: Under no circumstances should this chemical or its

containers be disposed of down the drain or in the regular solid waste stream.[5][7] High-

temperature incineration is the recommended method for the complete destruction of

halogenated organic compounds.[7]
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3.3. Documentation: Maintain meticulous records of the waste generated, including the

chemical name, quantity, and date of disposal, in accordance with institutional and regulatory

requirements.[5]

Disposal Workflow
The following diagram illustrates the key stages of the disposal process for 5-Bromo-N-
methylpyridine-3-sulfonamide.
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Caption: Disposal workflow for 5-Bromo-N-methylpyridine-3-sulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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